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Introduction:

The accurate chemical analysis of industrial slags is crucial for quality control, process
optimization, and environmental monitoring. Slags, byproducts of metallurgical processes, are
often complex and heterogeneous materials, making their direct analysis challenging.[1][2]
Borate fusion, particularly using lithium metaborate (LiBO2) flux, is a widely adopted sample
preparation technigue that overcomes these challenges.[3][4] This method involves dissolving
the slag sample in a molten borate flux at high temperatures (around 1050°C) to produce a
homogeneous glass bead for X-ray fluorescence (XRF) analysis or a solution for inductively
coupled plasma-optical emission spectrometry (ICP-OES) and atomic absorption (AA) analysis.
[3][5] This process effectively eliminates particle size and mineralogical effects, leading to
highly accurate and precise analytical results.[1][2][6]

Lithium metaborate is a highly reactive flux, particularly effective for acidic matrices rich in
silicates and aluminosilicates, which are common components of industrial slags.[7] It works by
breaking down the robust silicate structures, producing a low-viscosity melt that facilitates the
complete dissolution of refractory minerals.[7] For slags with a more varied composition, mixed
fluxes of lithium metaborate and lithium tetraborate (Li=B20O~) are often employed to achieve a
balanced acidity and ensure complete dissolution.[7][8]

These application notes provide detailed protocols for the preparation of industrial slag
samples using metaborate flux for subsequent analysis by XRF and ICP-OES.
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Table 1: Typical Flux Compositions for Slag Analysis

Flux Composition

Slag TypelPrimary
Components

Rationale

100% Lithium Metaborate
(LiBO2)

High silica (SiO2),

aluminosilicates

Highly reactive with acidic
oxides, effective in breaking

down strong silicate structures.

[7](8]

66% Lithium Tetraborate / 34%

Lithium Metaborate

Mixed acidic and basic oxides
(e.g., limestone-containing

slags)

Balances the acidity of the
melt to accommodate a wider

range of sample compositions.

[8]

4:1 Lithium Metaborate :

Lithium Tetraborate

Blast furnace slags

A common mixture that
provides a good balance for
the typical composition of blast

furnace slags.[1]

Lithium Metaborate with
Lithium Bromide (LiBr) non-

wetting agent

Slags with high concentrations
of Cr, Mn, Fe, Co, Ni, Cu

Prevents the molten bead from
sticking to the platinum

crucible.[9]

Table 2: General Operating Parameters for Fusion Process
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Parameter Value Notes

This can be optimized based
) 1:8t0 1:10 (e.g., 1g sample to N
Sample to Flux Ratio on the specific slag
89 flux) N
composition.[10]

Temperature should be 200-
Fusion Temperature 1000 - 1200°C 250°C above the melting point
of the flux to ensure fluidity.[5]

Time is dependent on the
Fusion Time 10 - 20 minutes sample type and fusion

temperature.[10]

) ) Platinum-Gold (95% Pt, 5% Resistant to high temperatures
Crucible Material '
Au) and chemical attack.

o ] ) Added to the flux to prevent
) Lithium Bromide (LiBr) or o
Non-wetting Agent o , _ the bead from sticking to the
Lithium lodide (Lil) )
crucible.[9]

Experimental Protocols
Protocol 1: Sample Preparation for XRF Analysis

This protocol outlines the preparation of a fused glass bead from an industrial slag sample for
analysis by XRF.

1. Sample Pre-treatment: a. Dry the slag sample at 105°C for at least 2 hours to remove
moisture.[1] b. For samples containing carbonates, such as limestone, pre-heat the sample in a
muffle furnace at 950-1050°C to a constant weight to determine the loss on ignition (LOI).[10] c.
Grind the dried slag sample to a fine powder (< 200 mesh) to ensure homogeneity and facilitate
dissolution in the flux.

2. Weighing and Mixing: a. Accurately weigh approximately 1 gram of the pre-treated slag
sample into a platinum-gold crucible. b. Add 8-10 grams of lithium metaborate or a suitable
mixed borate flux to the crucible.[10] c. If required, add a non-wetting agent like lithium
bromide.[9] d. Thoroughly mix the sample and flux within the crucible using a spatula.
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3. Fusion: a. Place the crucible in an automated fusion machine or a muffle furnace pre-heated
to 1100-1200°C.[5][10] b. Fuse the mixture for 15-20 minutes. If using an automated machine,
the instrument will agitate the crucible to ensure a homogenous melt. If using a muffle furnace,
occasional manual swirling may be necessary.[5]

4. Casting the Bead: a. Pour the molten mixture into a pre-heated platinum-gold mold. b. Allow
the bead to cool to room temperature. The resulting glass bead should be homogenous and
free of cracks or bubbles.[7]

5. XRF Analysis: a. The prepared fused bead is now ready for analysis by XRF.

Protocol 2: Sample Preparation for ICP-OES Analysis

This protocol describes the dissolution of the fused slag sample for analysis by ICP-OES.

1. Sample Pre-treatment and Fusion: a. Follow steps 1 and 2 from Protocol 1 (Sample
Preparation for XRF Analysis).

2. Dissolution: a. Instead of pouring the melt into a mold, carefully pour the hot molten bead
directly into a beaker containing a stirred solution of dilute nitric acid (e.g., 5% HNOs).[11] This
step should be performed in a fume hood with appropriate personal protective equipment. b.
Continue stirring the solution until the bead is completely dissolved. Gentle heating may be
applied to aid dissolution. c. For samples high in silica, a subsequent step to remove
precipitated silicic acid may be necessary to prevent clogging of the ICP-OES nebulizer.[12]

3. Final Solution Preparation: a. Quantitatively transfer the dissolved sample solution to a
volumetric flask. b. Dilute the solution to the final volume with deionized water. The final acid
concentration should be matched to the calibration standards. c. The solution is now ready for
analysis by ICP-OES. An internal standard, such as yttrium, can be added to all samples and
standards to correct for instrumental drift.[11]

Visualizations
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Sample Pre-treatment Fusion Analysis

Drying @ 105°C Calcination (if needed) @ 950-1050°C Grinding to < 200 mesh Weigh Sample & Flux Fusion @ 1100-1200°C Casting into Mold |—>| Cooling to Room Temp. |—>| XRF Analysis. |

Click to download full resolution via product page

Caption: Workflow for Slag Analysis by XRF using Metaborate Fusion.

Sample Pre-treatment Fusion & Dissolution Analysis

Drying @ 105°C Calcination (if needed) @ 950-1050°C Weigh Sample & Flux Fusion @ 1100-1200°C Dilution to Final Volume |—>| ICP-OES Analysis

Click to download full resolution via product page

Caption: Workflow for Slag Analysis by ICP-OES using Metaborate Fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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